Cas no 1803834-51-6 (3-Fluoro-4-methyl-5-nitropyridine)

• Product Name: 3-Fluoro-4-methyl-5-nitropyridine
• CAS No: 1803834-51-6
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• CID: 4906416
• PubChem ID: 118988179
• Update Time: 2026-02-27

3-Fluoro-4-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methyl-5-nitropyridine
• 1803834-51-6
• MFCD28798164
• G65415

• Inchi： 1S/C6H5FN2O2/c1-4-5(7)2-8-3-6(4)9(10)11/h2-3H,1H3
• InChI Key： GETSUKFLGJVJQM-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 156.03350557g/mol
• Monoisotopic Mass: 156.03350557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.7

Additional information on 3-Fluoro-4-methyl-5-nitropyridine

3-Fluoro-4-methyl-5-nitropyridine (CAS No. 1803834-51-6): A Versatile Building Block in Modern Organic Synthesis

3-Fluoro-4-methyl-5-nitropyridine (CAS No. 1803834-51-6) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a fluorine substituent, a methyl group, and a nitro group on a pyridine backbone, makes it a valuable intermediate for synthesizing more complex molecules. This compound is particularly notable for its role in the design of drug candidates and functional materials, where its electronic and steric properties can be finely tuned to achieve desired reactivity.

The growing interest in 3-Fluoro-4-methyl-5-nitropyridine is reflected in its increasing mentions in scientific literature and patent filings. Researchers are exploring its potential in medicinal chemistry, where it serves as a key scaffold for developing kinase inhibitors and antimicrobial agents. The nitro group in this compound offers a handle for further functionalization, enabling the creation of diverse derivatives with tailored properties. Additionally, the fluorine atom enhances the compound's metabolic stability and bioavailability, making it a preferred choice for drug discovery projects.

In the context of agrochemicals, 3-Fluoro-4-methyl-5-nitropyridine is being investigated for its potential to improve the efficacy of crop protection agents. The methyl group and nitro group synergize to influence the compound's interaction with biological targets, offering opportunities for designing next-generation pesticides and herbicides. Its stability under various environmental conditions further adds to its appeal for industrial applications.

From a material science perspective, this compound's ability to participate in cross-coupling reactions and cycloadditions makes it a versatile precursor for constructing organic electronic materials. Its electron-withdrawing nitro and fluorine groups can modulate the electronic properties of conjugated systems, which is crucial for developing OLEDs and sensors. The compound's compatibility with modern synthetic techniques, such as microwave-assisted synthesis and flow chemistry, further enhances its utility in high-throughput research settings.

The synthesis of 3-Fluoro-4-methyl-5-nitropyridine typically involves nitration of a pre-functionalized pyridine derivative, followed by careful purification to ensure high purity. Advanced analytical techniques like HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its suitability for sensitive applications. As the demand for custom synthesis and contract research grows, this compound is increasingly available through specialized chemical suppliers catering to the needs of academic labs and industrial R&D teams.

Given its multifaceted applications, 3-Fluoro-4-methyl-5-nitropyridine is poised to remain a hot topic in chemical research. Its relevance to green chemistry initiatives, where researchers seek to minimize waste and improve synthetic efficiency, further underscores its importance. Future studies may explore its potential in catalysis and supramolecular chemistry, expanding its footprint across interdisciplinary scientific domains.